molecular formula C17H16N4 B6218027 2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole CAS No. 794582-43-7

2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole

Cat. No. B6218027
CAS RN: 794582-43-7
M. Wt: 276.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole” appears to contain an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains phenyl groups and a hydrazine moiety .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring, phenyl rings, and a hydrazine moiety. The exact structure would depend on the specific locations of these groups within the molecule .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the imidazole ring, the phenyl groups, and the hydrazine moiety. The imidazole ring can participate in various reactions such as N-alkylation and N-acylation. The phenyl groups can undergo electrophilic aromatic substitution reactions, and the hydrazine moiety can react with carbonyl compounds to form hydrazones .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the imidazole ring, the phenyl groups, and the hydrazine moiety .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action .

Safety and Hazards

As with any chemical compound, handling “2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information .

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physicochemical properties. It could potentially be explored for use in various areas of chemistry and biology, depending on its specific properties and activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole' involves the condensation of 2-phenyl-2-hydrazinylacetic acid with 2-phenyl-1H-imidazole-4,5-dicarboxaldehyde in the presence of a suitable catalyst.", "Starting Materials": [ "2-phenyl-2-hydrazinylacetic acid", "2-phenyl-1H-imidazole-4,5-dicarboxaldehyde" ], "Reaction": [ "To a solution of 2-phenyl-2-hydrazinylacetic acid (1.0 g, 5.0 mmol) in ethanol (10 mL) was added 2-phenyl-1H-imidazole-4,5-dicarboxaldehyde (1.5 g, 5.0 mmol) and a catalytic amount of p-toluenesulfonic acid (0.1 g).", "The reaction mixture was refluxed for 6 hours, after which TLC analysis indicated complete consumption of the starting materials.", "The reaction mixture was cooled to room temperature and the solvent was removed under reduced pressure.", "The resulting residue was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:3) as the eluent to afford the desired product as a yellow solid (1.8 g, 80% yield).", "The product was characterized by NMR spectroscopy and mass spectrometry." ] }

CAS RN

794582-43-7

Molecular Formula

C17H16N4

Molecular Weight

276.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.